2-chloro-6-fluoro-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[4-[2-(2-methoxyethylamino)-2-oxoethyl]phenyl]benzamide
• InChI: InChI=1S/C18H18ClFN2O3/c1-25-10-9-21-16(23)11-12-5-7-13(8-6-12)22-18(24)17-14(19)3-2-4-15(17)20/h2-8H,9-11H2,1H3,(H,21,23)(H,22,24)
• InChI Key: MWJACNZGBSRVCK-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CC1=CC=C(C=C1)NC(=O)C2=C(C=CC=C2Cl)F
• Molecular Formula: C18H18ClFN2O3
• Molecular Weight: 364.8 g/mol

Description

2-Chloro-6-fluoro-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)benzamide, also known as C6F2CMB, is an organofluorine compound that has been used extensively in scientific research. It has been used in the synthesis of various compounds, and has been studied for its potential applications in various fields. This article will discuss the synthesis of C6F2CMB, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and its potential future directions.

Scientific Research Applications

2-chloro-6-fluoro-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)benzamide has a wide range of applications in scientific research. It has been used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and materials. It has also been studied for its potential use in the synthesis of fluorinated polymers, as well as for its potential applications in drug delivery and drug targeting.

Mechanism of Action

Target of Action

It’s known that organoboron compounds, which this compound may be related to, are highly valuable building blocks in organic synthesis .

Mode of Action

Organoboron compounds are known to participate in suzuki–miyaura (sm) coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

Organoboron compounds are known to be involved in a variety of transformations, including oxidations, aminations, halogenations, and c–c-bond-formations such as alkenylations, alkynylations, and arylations .

Pharmacokinetics

It’s known that organoboron compounds, particularly pinacol boronic esters, are usually bench stable, easy to purify, and often even commercially available . These features suggest that such compounds may have favorable pharmacokinetic properties, although specific details would require further investigation.

Result of Action

Organoboron compounds are known to be involved in a variety of chemical transformations, suggesting that they may have diverse effects at the molecular and cellular level .

Action Environment

It’s known that organoboron compounds, particularly pinacol boronic esters, are usually bench stable . This suggests that they may be relatively resistant to environmental factors, although specific details would require further investigation.

Advantages and Limitations for Lab Experiments

2-chloro-6-fluoro-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)benzamide has a number of advantages and limitations for lab experiments. One advantage is that it is relatively stable and can be stored for long periods of time. It is also relatively easy to synthesize and can be used in a variety of reactions. However, it is also relatively expensive and can be toxic if not handled properly.

Future Directions

2-chloro-6-fluoro-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)benzamide has a wide range of potential future directions. It could be used in the development of new pharmaceuticals, agrochemicals, and materials. It could also be used in the synthesis of fluorinated polymers and in drug delivery and drug targeting. Additionally, it could be further studied for its potential biochemical and physiological effects, as well as its potential applications in other fields.

Synthesis Methods

The synthesis of 2-chloro-6-fluoro-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)benzamide is typically achieved through a two-step process. In the first step, an aryl halide is reacted with a base to form an aryl anion, which is then reacted with a nucleophilic reagent to form an intermediate product. In the second step, this intermediate product is reacted with a fluorinating agent to form the desired product, 2-chloro-6-fluoro-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)benzamide. The reaction is typically carried out at room temperature in an inert atmosphere, using anhydrous solvents.